3,5-Dichloro-4-ethyl-2-hydroxybenzenesulfonic acid

Description

3,5-Dichloro-4-ethyl-2-hydroxybenzenesulfonic acid is a chemical compound with the molecular formula C8H8Cl2O4S and a molecular weight of 271.11800 . It is also referred to as Benzenesulfonic acid,3,5-dichloro-4-ethyl-2-hydroxy . The compound has a PSA (Polar Surface Area) of 82.98000 and a LogP (partition coefficient) of 3.58890 .

This compound can be used as a chromogenic MPO substrate for assaying enzymatic activity of myeloperoxidase in blood samples . It can also be used as an activator in acylation of an amino group of an amino acid, a peptide, or a protein . In such applications, it may be briefly referred to as 3,5-DC-2-HBSA, which stands for 3,5-dichloro-2-hydroxy-benzenesulfonic acid .

A related compound is Ethyl 3,5-dichloro-4-hydroxybenzoate, which has the molecular formula C9H8Cl2O3 .

• CAS No.: 104207-31-0
• Product Name: 3,5-Dichloro-4-ethyl-2-hydroxybenzenesulfonic acid
• Molecular Formula: C8H8Cl2O4S
• Molecular Weight: 271.12 g/mol
• IUPAC Name: 3,5-dichloro-4-ethyl-2-hydroxybenzenesulfonic acid
• Standard InChI: InChI=1S/C8H8Cl2O4S/c1-2-4-5(9)3-6(15(12,13)14)8(11)7(4)10/h3,11H,2H2,1H3,(H,12,13,14)
• Standard InChIKey: RTTKBGCGHTVPGS-UHFFFAOYSA-N
• SMILES: CCC1=C(C=C(C(=C1Cl)O)S(=O)(=O)O)Cl
• Canonical SMILES: CCC1=C(C=C(C(=C1Cl)O)S(=O)(=O)O)Cl
• Synonyms: 3,5-DICHLORO-4-ETHYL-2-HYDROXYBENZENESULFONIC ACID
• PubChem Compound: 11821710
• Last Modified: Jul 17 2023